Cas no 1556705-32-8 (6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one)
6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
- 2-(4-METHOXYPHENYL)-6,7-DIHYDROPYRAZOLO[1,5-A]PYRAZIN-4(5H)-ONE
-
- MDL: MFCD23381371
- Inchi: 1S/C13H13N3O2/c1-18-10-4-2-9(3-5-10)11-8-12-13(17)14-6-7-16(12)15-11/h2-5,8H,6-7H2,1H3,(H,14,17)
- InChI Key: TXMRYKFEVIWOOV-UHFFFAOYSA-N
- SMILES: C12=CC(C3=CC=C(OC)C=C3)=NN1CCNC2=O
6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099002885-1g |
2-(4-Methoxyphenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5h)-one |
1556705-32-8 | 95% | 1g |
912.60 USD | 2021-06-01 | |
| eNovation Chemicals LLC | Y0975003-5g |
6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one |
1556705-32-8 | 95% | 5g |
$720 | 2024-07-24 | |
| A2B Chem LLC | AX13622-1g |
2-(4-METHOXYPHENYL)-6,7-DIHYDROPYRAZOLO[1,5-A]PYRAZIN-4(5H)-ONE |
1556705-32-8 | 95% | 1g |
$548.00 | 2024-04-20 | |
| A2B Chem LLC | AX13622-5g |
2-(4-METHOXYPHENYL)-6,7-DIHYDROPYRAZOLO[1,5-A]PYRAZIN-4(5H)-ONE |
1556705-32-8 | 95% | 5g |
$948.00 | 2024-04-20 | |
| A2B Chem LLC | AX13622-10g |
2-(4-METHOXYPHENYL)-6,7-DIHYDROPYRAZOLO[1,5-A]PYRAZIN-4(5H)-ONE |
1556705-32-8 | 95% | 10g |
$1512.00 | 2024-04-20 | |
| A2B Chem LLC | AX13622-25g |
2-(4-METHOXYPHENYL)-6,7-DIHYDROPYRAZOLO[1,5-A]PYRAZIN-4(5H)-ONE |
1556705-32-8 | 95% | 25g |
$2159.00 | 2024-04-20 | |
| A2B Chem LLC | AX13622-50g |
2-(4-METHOXYPHENYL)-6,7-DIHYDROPYRAZOLO[1,5-A]PYRAZIN-4(5H)-ONE |
1556705-32-8 | 95% | 50g |
$3924.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y0975003-5g |
6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one |
1556705-32-8 | 95% | 5g |
$2400 | 2025-02-20 | |
| eNovation Chemicals LLC | Y0975003-5g |
6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one |
1556705-32-8 | 95% | 5g |
$2400 | 2025-02-27 |
6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
6,7-Dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one (CAS 1556705-32-8): A Comprehensive Overview
6,7-Dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one (CAS 1556705-32-8) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrazolo[1,5-a]pyrazine core, is a subject of ongoing research due to its potential applications in pharmaceuticals and biotechnology. In this article, we delve into its chemical properties, synthesis, applications, and market trends, while addressing some of the most frequently searched questions related to this compound.
The molecular structure of 6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one features a fused bicyclic system, which is a common motif in many bioactive molecules. The presence of the 4-methoxyphenyl group at the 2-position of the pyrazolo ring enhances its pharmacological potential. Researchers have explored this compound for its role as a kinase inhibitor, making it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders. Its CAS number 1556705-32-8 is often used as a unique identifier in scientific literature and patent applications.
One of the most searched questions about this compound is its synthetic route. The synthesis of 6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one typically involves multi-step reactions, starting from readily available precursors. Key steps include the formation of the pyrazolo ring followed by the introduction of the 4-methoxyphenyl moiety. Researchers often optimize these steps to improve yield and purity, which are critical for pharmaceutical applications. The compound's solubility, stability, and reactivity are also frequently discussed topics in academic forums.
In terms of applications, 6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one has shown promise in drug development. Its ability to modulate specific biological pathways has led to its investigation as a potential therapeutic agent. For instance, its role in inhibiting certain kinases has been studied in the context of oncology. Additionally, its structural similarity to other bioactive molecules has prompted researchers to explore its use in treating neurological disorders. These applications align with current trends in personalized medicine and targeted therapies, which are hot topics in the pharmaceutical industry.
The market for 6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is influenced by the growing demand for novel drug candidates. Pharmaceutical companies and research institutions are increasingly interested in this compound due to its versatile properties. Suppliers often list it under its CAS 1556705-32-8 for easy reference, and its price can vary depending on purity and quantity. The compound's potential for commercialization is further enhanced by its inclusion in patent filings and research grants, reflecting its importance in modern drug discovery.
Another area of interest is the safety and handling of 6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one. While it is not classified as a hazardous material, proper laboratory practices should always be followed when handling this compound. Researchers often inquire about its storage conditions, which typically recommend keeping it in a cool, dry place away from light. These details are crucial for ensuring the compound's stability and efficacy in experimental settings.
In conclusion, 6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one (CAS 1556705-32-8) is a compound of significant scientific and commercial interest. Its unique structure and potential applications in drug development make it a valuable subject of study. As research continues, this compound may play a pivotal role in the development of new therapies, addressing some of the most pressing medical challenges of our time. Whether you are a researcher, supplier, or enthusiast, understanding the properties and potential of this compound is essential for staying ahead in the rapidly evolving field of medicinal chemistry.
1556705-32-8 (6,7-dihydro-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)